(Z)-methyl 4-((6-acetoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate

• IUPAC Name: methyl 4-[(Z)-(6-acetyloxy-3-oxo-1-benzofuran-2-ylidene)methyl]benzoate
• InChI: InChI=1S/C19H14O6/c1-11(20)24-14-7-8-15-16(10-14)25-17(18(15)21)9-12-3-5-13(6-4-12)19(22)23-2/h3-10H,1-2H3/b17-9-
• InChI Key: RXQLZNYQRHIOSV-MFOYZWKCSA-N
• Canonical SMILES: CC(=O)OC1=CC2=C(C=C1)C(=O)C(=CC3=CC=C(C=C3)C(=O)OC)O2
• Isomeric SMILES: CC(=O)OC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC=C(C=C3)C(=O)OC)/O2
• Molecular Formula: C19H14O6
• Molecular Weight: 338.3 g/mol

Description

(Z)-methyl 4-((6-acetoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)benzoate, also known as CEMB, is an organic compound that has been studied for its potential applications in various scientific research fields.

Scientific Research Applications

Synthesis and Anti-Cancer Potential

A study focused on the synthesis and evaluation of novel quinuclidinone derivatives, which include compounds related to the requested chemical structure. These derivatives were designed and synthesized as potential anti-cancer agents. The research involved characterizing these compounds through various spectroscopic techniques and crystallographic studies. They were screened for anti-cancer activity, demonstrating potent effects against certain cancer cell lines. This suggests the potential of similar compounds in developing new anti-cancer therapies (Soni, Sanghvi, Devkar, & Thakore, 2015).

Antimicrobial Activity

Another research effort synthesized a series of derivatives that include structures similar to the requested compound. These derivatives were tested for their in vitro antimicrobial activity. The study underscores the potential of such compounds in developing new antimicrobial agents, highlighting the importance of structural modifications in enhancing biological activity (Pervaram, Ashok, Reddy, Sarasija, & Rao, 2018).

Material Science and Crystal Engineering

In the field of crystal engineering, research on related compounds demonstrated the impact of high pressure on crystal structures. A study on methyl 2-(carbazol-9-yl)benzoate, for instance, showed that applying high pressure could induce a phase transition in crystals with high Z′ structures. This research provides insights into the manipulation of crystal properties through external pressures, offering potential applications in material science and engineering (Johnstone et al., 2010).

Photopolymerization and Material Synthesis

A notable application in the field of material science involves the synthesis of new compounds for photopolymerization processes. One study introduced a new compound as a photoiniferter, which decomposes under UV irradiation to generate radicals. This compound, with a structure involving a chromophore group linked to the aminoxyl function, shows promise in the development of novel photopolymers and materials with unique properties (Guillaneuf et al., 2010).

Corrosion Inhibition

In the context of industrial applications, related compounds have been explored as inhibitors against corrosion of mild steel in acidic media. Theoretical and experimental studies have demonstrated the efficacy of certain benzofuran derivatives in protecting steel surfaces from corrosion, offering valuable insights for the development of more effective and environmentally friendly corrosion inhibitors (Arrousse et al., 2021).